3-Iodo-1,5-naphthyridine
Overview
Description
3-Iodo-1,5-naphthyridine is a derivative of 1,5-naphthyridine . These heterocycles are significant in the field of medicinal chemistry as many of them exhibit a variety of biological activities .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives, including 3-Iodo-1,5-naphthyridine, involves various strategies. These include reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .
Molecular Structure Analysis
The molecular structure of 3-Iodo-1,5-naphthyridine consists of a naphthyridine ring system with an iodine atom attached at the 3rd position .
Chemical Reactions Analysis
1,5-Naphthyridine derivatives, including 3-Iodo-1,5-naphthyridine, react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .
Scientific Research Applications
Medicinal Chemistry
1,5-Naphthyridines, including 3-Iodo-1,5-naphthyridine, have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities . They have been found to have antiproliferative, antibacterial, antiparasitic, antiviral, and anti-inflammatory activities .
Synthetic Organic Chemistry
These compounds have versatile applications in synthetic organic chemistry . They react readily with alkyl halides to furnish the corresponding N-alkylsubstituted 1,5-naphthyridines .
Metal Complex Formation
1,5-Naphthyridines can be used as ligands for the formation of metal complexes . These complexes can have various applications in catalysis, materials science, and other fields.
Drug Development
Researchers at Pfizer modified the 2-methyl-3-methoxy-1,5-naphthyridine to give, after three steps, the 3-hydroxy-1,5-naphthyridine-4-carbaldehyde necessary for the preparation of a novel azetidinyl tethered ketolide series . This indicates the potential of 3-Iodo-1,5-naphthyridine in drug development.
Heterocycle Synthesis
1,5-Naphthyridines are used in the synthesis of heterocycles . These heterocycles are important structural motifs in many natural products and pharmaceuticals.
Biological Activity
Fused 1,5-naphthyridines, which can be synthesized from 1,5-naphthyridines, have been found to present a wide variety of biological activities . For example, pyronaridine I, a fused 1,5-naphthyridine, has high activity against Plasmodium falciparum and Plasmodium vivax .
Safety and Hazards
Mechanism of Action
Target of Action
1,5-naphthyridines, the class of compounds to which 3-iodo-1,5-naphthyridine belongs, are known to exhibit a wide variety of biological activities .
Mode of Action
It’s known that alkyl halides can react readily with 1,5-naphthyridines to furnish the corresponding n-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .
Biochemical Pathways
1,5-naphthyridines are known to interact with various biochemical pathways due to their wide range of biological activities .
Result of Action
1,5-naphthyridines are known to exhibit a wide variety of biological activities .
properties
IUPAC Name |
3-iodo-1,5-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IN2/c9-6-4-8-7(11-5-6)2-1-3-10-8/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNPCQENHSMQOJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=N2)I)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50678399 |
Source
|
| Record name | 3-Iodo-1,5-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50678399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1228666-28-1 |
Source
|
| Record name | 3-Iodo-1,5-naphthyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228666-28-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Iodo-1,5-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50678399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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